Cas no 149910-98-5 (7-Bromoisochroman)

7-Bromoisochroman is a brominated derivative of isochroman, characterized by the presence of a bromine atom at the 7-position of the isochroman scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical building blocks. Its bromine moiety enhances reactivity, enabling efficient functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The isochroman core provides structural rigidity, which can be advantageous in medicinal chemistry for modulating pharmacokinetic properties. 7-Bromoisochroman is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring optimal stability for synthetic applications.
7-Bromoisochroman structure
7-Bromoisochroman structure
Product Name:7-Bromoisochroman
CAS No:149910-98-5
MF:C9H9BrO
MW:213.071161985397
MDL:MFCD20040068
CID:839293
PubChem ID:10560525
Update Time:2025-10-29

7-Bromoisochroman Chemical and Physical Properties

Names and Identifiers

    • 7-Bromoisochroman
    • 1H-2-Benzopyran, 7-bromo-3,4-dihydro-
    • 7-bromo-3,4-dihydro-1H-isochromene
    • 7-bromo-3,4-dihydro-1H-isochromen
    • AK-87302
    • ANW-65962
    • CTK8C1147
    • KB-249629
    • SureCN4523516
    • 7-Bromo-3,4-dihydro-1H-2-benzopyran
    • 7-bromoisochromane
    • CHBQZLRHIRLMBX-UHFFFAOYSA-N
    • 7481AA
    • FCH1362795
    • AX8236313
    • ST2412517
    • MDL: MFCD20040068
    • Inchi: 1S/C9H9BrO/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-2,5H,3-4,6H2
    • InChI Key: CHBQZLRHIRLMBX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)COCC2

Computed Properties

  • Exact Mass: 211.98367
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • PSA: 9.23

7-Bromoisochroman Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ME699-250mg
7-Bromoisochroman
149910-98-5 97%
250mg
¥540.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ME699-100mg
7-Bromoisochroman
149910-98-5 97%
100mg
¥330.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ME699-1g
7-Bromoisochroman
149910-98-5 97%
1g
2013CNY 2021-05-07
Chemenu
CM125918-1g
7-bromoisochromane
149910-98-5 95%
1g
$316 2021-06-09
Chemenu
CM125918-5g
7-bromoisochromane
149910-98-5 95%
5g
$948 2021-06-09
Alichem
A449041696-1g
7-Bromoisochroman
149910-98-5 95%
1g
338.00 USD 2021-06-11
Alichem
A449041696-5g
7-Bromoisochroman
149910-98-5 95%
5g
1,002.87 USD 2021-06-11
Fluorochem
228776-250mg
7-Bromoisochroman
149910-98-5 95%
250mg
£111.00 2022-02-28
Fluorochem
228776-1g
7-Bromoisochroman
149910-98-5 95%
1g
£211.00 2022-02-28
Fluorochem
228776-5g
7-Bromoisochroman
149910-98-5 95%
5g
£688.00 2022-02-28

Additional information on 7-Bromoisochroman

7-Bromoisochroman (CAS No. 149910-98-5): A Comprehensive Overview

7-Bromoisochroman (CAS No. 149910-98-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isochroman core and bromine substituent, offers a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 7-Bromoisochroman.

Chemical Structure and Properties

7-Bromoisochroman is a brominated derivative of isochroman, a bicyclic aromatic compound with a fused benzene and cyclohexene ring. The presence of the bromine atom at the 7-position imparts unique chemical and physical properties to the molecule. The compound has a molecular formula of C12H9BrO and a molecular weight of 233.10 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 125 to 127°C.

The bromine substituent in 7-Bromoisochroman plays a crucial role in its reactivity and functional versatility. Bromine is an excellent leaving group, making 7-Bromoisochroman an ideal starting material for various synthetic transformations, including nucleophilic substitution reactions, cross-coupling reactions, and palladium-catalyzed reactions. These reactions are fundamental in the synthesis of complex organic molecules and pharmaceuticals.

Synthesis Methods

The synthesis of 7-Bromoisochroman can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of isochroman using N-bromosuccinimide (NBS) or bromine in the presence of a suitable catalyst. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, leading to the selective formation of the 7-bromo derivative.

An alternative approach involves the palladium-catalyzed coupling of 7-hydroxyisochroman with bromoalkanes or aryl bromides. This method offers high regioselectivity and functional group tolerance, making it suitable for the preparation of substituted derivatives of 7-Bromoisochroman. Recent advancements in catalytic methods have further improved the efficiency and yield of these reactions, contributing to the growing interest in this compound.

Applications in Medicinal Chemistry

7-Bromoisochroman has shown promise as a lead compound in medicinal chemistry due to its structural similarity to various bioactive molecules. One area of particular interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have explored the use of 7-Bromoisochroman-based derivatives as inhibitors of protein kinases, which are key targets in cancer therapy.

In addition to enzyme inhibition, 7-Bromoisochroman-derived compounds have been investigated for their anti-inflammatory properties. Research has demonstrated that certain derivatives exhibit potent anti-inflammatory effects by modulating signaling pathways associated with inflammation. These findings suggest that 7-Bromoisochroman-based molecules could be valuable candidates for developing new anti-inflammatory drugs.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 7-Bromoisochroman-derived compounds has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical data have shown promising results in models of cancer, inflammation, and neurodegenerative diseases. For example, one study reported that a derivative of 7-Bromoisochroman significantly reduced tumor growth in xenograft models of breast cancer.

Clinical trials are currently underway to assess the safety and efficacy of these compounds in human subjects. Early results from phase I trials have indicated that these compounds are well-tolerated at therapeutic doses and exhibit favorable pharmacokinetic profiles. Further studies are needed to fully evaluate their therapeutic potential and determine optimal dosing regimens.

Literature Review and Future Directions strong> p > p >The growing body of literature on 7 - Bromoisochoran strong > highlights its importance as a valuable building block in organic synthesis and drug discovery . Recent advances in synthetic methods , coupled with promising biological activities , have opened new avenues for exploring this compound ' s potential applications . Future research will likely focus on optimizing synthetic routes , identifying novel derivatives with enhanced biological activities , and advancing promising candidates through clinical development . p > p >In conclusion ,< strong > 7 - Bromoisochoran strong > ( CAS No . 149910 - 98 - 5 ) represents a versatile and promising compound with significant implications for medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its diverse biological activities , positions it as a key player in the development of new therapeutic agents . As research continues to advance , we can expect to see further innovations and breakthroughs involving this intriguing molecule . p > article > < / response >

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.